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Compound of Interest

Compound Name: Cy5.5 acetate

Cat. No.: B15555535

For researchers, scientists, and drug development professionals, the covalent attachment of
fluorescent dyes to antibodies is a critical technique for a multitude of applications, including

immunofluorescence, flow cytometry, and in vivo imaging. This document provides a detailed
protocol for the conjugation of Cy5.5, a near-infrared fluorescent dye, to antibodies using N-

hydroxysuccinimide (NHS) ester chemistry.

Introduction to Cy5.5 NHS Ester Labeling

Cy5.5 NHS ester is a popular reagent for labeling antibodies and other proteins.[1][2] The NHS
ester group reacts efficiently with primary amine groups (-NH2) present on the side chains of
lysine residues and the N-terminus of the antibody, forming a stable amide bond.[1][2] Cy5.5 is
a bright and photostable near-infrared dye with an excitation maximum around 675 nm and an
emission maximum around 694 nm.[2][3] Its fluorescence is not visible to the human eye but is
readily detected by most imaging systems.[1][2] Conjugates of Cy5.5 are pH insensitive over a
wide range (pH 4 to 10) and exhibit minimal autofluorescence in biological specimens.[2]

The efficiency of the conjugation reaction is dependent on several factors, including the
concentration of the antibody, the pH of the reaction buffer, and the molar ratio of dye to
antibody.[4] It is often necessary to perform trial conjugations at different molar ratios to
determine the optimal degree of labeling (DOL), which is typically between 3 and 7 dye
molecules per antibody.[4] Higher ratios can lead to solubility issues and fluorescence
quenching.[4]
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Experimental Protocol: Cy5.5 NHS Ester Antibody
Conjugation

This protocol outlines the steps for labeling an antibody with a Cy5.5 NHS ester.

Materials and Reagents
» Purified Antibody (free of amine-containing buffers and stabilizers)
e Cy5.5 NHS Ester

e Anhydrous Dimethyl Sulfoxide (DMSO)[4]

¢ Reaction Buffer. 100 mM Sodium Bicarbonate, pH 8.5-9.5[5] or another amine-free buffer
such as PBS, pH 7.2-7.4.[5]

 Purification Resin: Sephadex G-25 or similar size-exclusion chromatography media.[5]
e Spin Columns[5]

» Storage Buffer: Phosphate-Buffered Saline (PBS) with 0.1% Bovine Serum Albumin (BSA)
and 2 mM Sodium Azide.[5]

Antibody Preparation

e The antibody should be purified and at a concentration of at least 2 mg/mL for optimal
results.[4] Concentrations between 0.5-5 mg/mL are generally effective.[6]

e The antibody must be in an amine-free buffer. Buffers containing Tris or glycine are not
suitable as they will compete with the antibody for reaction with the NHS ester.[6] If the
antibody is in such a buffer, it must be dialyzed against an appropriate buffer like PBS (pH
7.2-7.4).[7]

e Impurities such as bovine serum albumin (BSA) or gelatin should be removed as they will
also be labeled.[5]

Preparation of Cy5.5 NHS Ester Stock Solution
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e The reactive Cy5.5 NHS ester is sensitive to moisture and should be stored desiccated at
-20°C.[2][4]

» Immediately before use, bring the vial of Cy5.5 NHS ester to room temperature.

e Dissolve the Cy5.5 NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.[4] This
stock solution should be used immediately.[4]

Conjugation Reaction

e Adjust the pH of the antibody solution to 8.5-9.5 by adding 1 M Sodium Bicarbonate buffer to
a final concentration of 100 mM.[5]

o Determine the desired molar ratio of Cy5.5 to antibody. Ratios of 5:1, 10:1, 15:1, or 20:1 are
common starting points to determine the optimal degree of labeling.[5]

e Add the calculated volume of the Cy5.5 NHS ester stock solution to the antibody solution
while gently vortexing. The volume of DMSO should not exceed 10% of the total reaction
volume.[5]

 Incubate the reaction mixture for 1 hour at room temperature with continuous rotation or
shaking, protected from light.[4][5] Some protocols suggest incubation for 3 hours or even
overnight at room temperature.[6]

Purification of the Labeled Antibody

o After incubation, the unreacted Cy5.5 must be removed from the labeled antibody.
e This is typically achieved using a desalting column, such as Sephadex G-25.[5]

e Equilibrate the column with PBS (pH 7.2-7.4).

o Apply the reaction mixture to the column.

e The first colored band to elute will be the Cy5.5-labeled antibody. The free, unreacted dye
will elute later as a separate band.

o Collect the fractions containing the labeled antibody.
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Storage of the Conjugate

o The purified Cy5.5-labeled antibody conjugate should be stored at 4°C, protected from light.

[5]

o For long-term storage, it is recommended to add a carrier protein such as 0.1% BSA and a

preservative like 2 mM sodium azide.[5] The conjugate solution can be stored under these

conditions for several months.[5]

: _ E

Recommended
Parameter
Value/Range

Source

0.5 -5 mg/mL (Optimal: = 2

Antibody Concentration
mg/mL)

[4]16]

_ 100 mM Sodium Bicarbonate,
Reaction Buffer

[5]

pH 8.5-9.5
Amine-Free Buffers MES, MOPS, HEPES, PBS [6]
Cy5.5 Stock Solution 10 mg/mL in anhydrous DMSO  [4]
Molar Ratio (Dye:Antibody) 3:1,5:1,7:1,10:1, 15:1, 20:1 [4][5]
Reaction Time 1 - 3 hours (or overnight) [4115][6]
Reaction Temperature Room Temperature (20-25°C) [6]
Storage Temperature 4°C [5]

0.1% BSA, 2 mM Sodium

Storage Additives )
Azide

[5]

Visualizations

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://www.drmr.com/abcon/Cy5.html
https://www.abcam.com/ps/products/102/ab102878/documents/ab102878%20Cy5.5%20Conjugation%20Kit%20(website).pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://www.abcam.com/ps/products/102/ab102878/documents/ab102878%20Cy5.5%20Conjugation%20Kit%20(website).pdf
https://www.drmr.com/abcon/Cy5.html
https://www.drmr.com/abcon/Cy5.html
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://www.drmr.com/abcon/Cy5.html
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://www.abcam.com/ps/products/102/ab102878/documents/ab102878%20Cy5.5%20Conjugation%20Kit%20(website).pdf
https://www.abcam.com/ps/products/102/ab102878/documents/ab102878%20Cy5.5%20Conjugation%20Kit%20(website).pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

-

Preparation
Cy5.5 NHS Ester ) —
étock Solution Reaction Purification & Storage
I— Conjugation Reaction Purification

(2-3h, RT) (Size-Exclusion)

Storage
(4°C, Dark)

Antibody
Preparation

Antibody-NH:z
((Primary Amine)) (CyS.S-NHS Ester) +

Antibody-NH-CO-Cy5.5
(Stable Amide Bond)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Cy5.5 Antibody
Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555535#cy5-5-acetate-antibody-labeling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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